N,N'-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide]

• CAS No.: 61839-56-3
• Molecular Formula: C34H68N2O2
• Molecular Weight: 536.9 g/mol
• IUPAC Name: N-(3-methylbutyl)-N-[2-[3-methylbutyl(undecanoyl)amino]ethyl]undecanamide
• InChI: InChI=1S/C34H68N2O2/c1-7-9-11-13-15-17-19-21-23-33(37)35(27-25-31(3)4)29-30-36(28-26-32(5)6)34(38)24-22-20-18-16-14-12-10-8-2/h31-32H,7-30H2,1-6H3
• InChI Key: BCFKXRISZAFKOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(=O)N(CCC(C)C)CCN(CCC(C)C)C(=O)CCCCCCCCCC

Description

N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] is a synthetic organic compound characterized by its unique structure, which includes an ethane-1,2-diyl backbone and two N-(3-methylbutyl)undecanamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] typically involves the reaction of ethane-1,2-diamine with 3-methylbutylamine and undecanoic acid. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the amide bonds. The process may involve multiple steps, including the protection and deprotection of functional groups to ensure the selective formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. The use of advanced purification techniques, such as chromatography and crystallization, further ensures the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the amide groups to amines or other reduced forms.

Substitution: The compound can participate in substitution reactions, where one or more functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., lithium aluminum hydride, sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] oxides, while reduction may produce N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamine].

Scientific Research Applications

N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as surfactants and lubricants.

Mechanism of Action

The mechanism by which N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] exerts its effects involves interactions with specific molecular targets and pathways. For example, its antimicrobial activity may result from the disruption of bacterial cell membranes, while its anticancer effects could involve the inhibition of key enzymes or signaling pathways involved in cell proliferation and survival.

Comparison with Similar Compounds

Similar Compounds

• N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)benzamide]
• N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)octanamide]
• N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)hexanamide]

Uniqueness

N,N’-(Ethane-1,2-diyl)bis[N-(3-methylbutyl)undecanamide] is unique due to its specific combination of functional groups and molecular structure, which confer distinct physical and chemical properties. These properties make it suitable for applications that similar compounds may not be able to fulfill, such as specific biological activities or material properties.